Cas no 2003858-63-5 (4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine)

• Product Name: 4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine
• CAS No: 2003858-63-5
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5565761
• PubChem ID: 165657019
• Update Time: 2025-05-20

4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2003858-63-5
• 4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine
• EN300-1754384

• Inchi： 1S/C13H19NO/c1-10(14)2-3-11-4-5-13-9-15-7-6-12(13)8-11/h4-5,8,10H,2-3,6-7,9,14H2,1H3
• InChI Key： CMYCQDGOSCCSBK-UHFFFAOYSA-N
• SMILES： O1CCC2C=C(C=CC=2C1)CCC(C)N

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 35.2Ų

Additional information on 4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine

Exploring 4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine (CAS No. 2003858-63-5): Properties, Applications, and Research Insights

4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine (CAS No. 2003858-63-5) is a specialized organic compound that has garnered significant interest in pharmaceutical and chemical research. This compound, characterized by its unique benzopyran core and amine functional group, serves as a key intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly focusing on its potential applications, particularly in drug discovery and material science.

The molecular structure of 4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine features a 3,4-dihydro-1H-2-benzopyran scaffold, which is known for its stability and versatility in chemical reactions. The presence of the butan-2-amine moiety enhances its reactivity, making it a valuable building block for more complex molecules. This combination of structural elements has led to its exploration in the development of novel therapeutic agents, particularly those targeting neurological and cardiovascular conditions.

One of the most compelling aspects of CAS No. 2003858-63-5 is its potential role in addressing current healthcare challenges. For instance, researchers are investigating its derivatives for their neuroprotective properties, which could be relevant in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's ability to modulate specific biochemical pathways makes it a promising candidate for further study in this high-demand area of medical research.

In the field of material science, 4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine has shown potential as a precursor for advanced polymers and coatings. Its aromatic structure contributes to thermal stability, while the amine group allows for functionalization, enabling the creation of materials with tailored properties. This dual functionality aligns with the growing demand for smart materials in industries ranging from electronics to sustainable packaging.

The synthesis and characterization of CAS No. 2003858-63-5 have been subjects of recent publications in peer-reviewed journals. Advanced analytical techniques, including NMR spectroscopy and mass spectrometry, have been employed to confirm its structure and purity. These studies have also explored optimal synthetic routes, with particular attention to green chemistry principles—a topic of increasing importance in modern chemical manufacturing.

From a commercial perspective, the market for benzopyran derivatives like 4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine is expanding. Pharmaceutical companies and research institutions are seeking reliable suppliers of high-purity compounds for their drug development programs. This demand has spurred innovation in production methods, with an emphasis on scalability and cost-effectiveness without compromising quality.

Quality control is paramount when working with CAS No. 2003858-63-5, as even minor impurities can significantly impact research outcomes. Reputable suppliers typically provide comprehensive analytical data, including HPLC chromatograms and certificate of analysis, to ensure researchers can confidently incorporate this compound into their work. This level of transparency is increasingly expected in the fine chemicals market.

Looking ahead, the scientific community anticipates new discoveries involving 4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine. Its structural features make it a versatile platform for medicinal chemistry, with potential applications extending to areas such as anti-inflammatory agents and antimicrobial compounds. As research techniques continue to advance, particularly in computational chemistry and high-throughput screening, the full potential of this compound may soon be realized.

For researchers considering working with CAS No. 2003858-63-5, it's important to note that proper handling and storage are essential. While not classified as hazardous, standard laboratory precautions should be observed. The compound should be stored in a cool, dry environment, protected from light to maintain stability over time.

The growing body of literature on benzopyran-based compounds suggests that 4-(3,4-dihydro-1H-2-benzopyran-6-yl)butan-2-amine will remain an important subject of study in the coming years. Its combination of structural features and synthetic accessibility positions it as a valuable tool for both academic and industrial research, particularly in the ongoing search for solutions to complex medical and material science challenges.